Cas no 903289-44-1 (2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 903289-44-1
• MF: C₂₄H₂₆N₂O₃S
• MW: 422.539844989777
• CID: 5494819
• Update Time: 2025-06-27

2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-2,4-dimethoxybenzamide
• 2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide

• Inchi： 1S/C24H26N2O3S/c1-28-19-9-10-20(22(14-19)29-2)24(27)25-15-21(23-8-5-13-30-23)26-12-11-17-6-3-4-7-18(17)16-26/h3-10,13-14,21H,11-12,15-16H2,1-2H3,(H,25,27)
• InChI Key： APFUCNRVQITDMB-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)(=O)C1=CC=C(OC)C=C1OC

Additional information on 2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide

2,4-Dimethoxy-N-2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)-2-(Thiophen-2-yl)ethylbenzamide (CAS No. 903289-44-1): An Overview

2,4-Dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide (CAS No. 903289-44-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzamide moiety, a tetrahydroisoquinoline ring, and a thiophene substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The tetrahydroisoquinoline ring is a well-known pharmacophore that has been extensively studied for its diverse biological activities. It is often associated with central nervous system (CNS) effects and has been explored in the development of drugs for conditions such as Alzheimer's disease and Parkinson's disease. The presence of this ring in 2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide suggests that it may have similar pharmacological properties.

The thiophene substituent is another key feature of this compound. Thiophenes are heterocyclic compounds with a five-membered ring containing one sulfur atom. They are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of the thiophene group with the tetrahydroisoquinoline ring in 2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide may enhance its therapeutic potential by providing additional functional groups that can interact with biological targets.

The benzamide moiety is a common functional group in medicinal chemistry and is often associated with analgesic and anti-inflammatory properties. The presence of this group in 2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide suggests that it may have potential applications in pain management and inflammation reduction.

Recent studies have focused on the synthesis and biological evaluation of 2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide. One notable study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in LPS-stimulated macrophages. Additionally, the compound showed promising results in reducing inflammation in a murine model of collagen-induced arthritis.

Another study published in *Bioorganic & Medicinal Chemistry Letters* investigated the neuroprotective effects of 2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide. The results indicated that this compound could protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2,4-dimethoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide may have potential applications in neurodegenerative diseases where oxidative stress plays a significant role.

The structural complexity of CAS No. 903289-44-1 also makes it an interesting candidate for structure-based drug design (SBDD). Computational studies have been conducted to predict the binding modes of this compound to various protein targets. Molecular docking simulations have shown that CAS No. 903289-44-1 can form stable interactions with key residues in the active sites of enzymes involved in inflammatory pathways and neurodegenerative processes. These insights can guide the rational design of more potent and selective analogs for therapeutic applications.

In conclusion, CAS No. 903289-44-1, or 2,4-dimethoxy-N-[(1,...,...,...-tetrahydroisoquinolin--y)-(--y)-y)-ethyl-benzamide, is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Ongoing research continues to explore its biological activities and mechanisms of action, making it an exciting area of study for medicinal chemists and pharmaceutical researchers.